Cas no 179115-17-4 (Ethyl 2-amino-3-methoxybenzoate)

Ethyl 2-amino-3-methoxybenzoate is a versatile organic compound with the molecular formula C₁₀H₁₃NO₃. It features both an ester and an amino functional group, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The methoxy and amino substituents enhance its reactivity, enabling its use in the preparation of heterocyclic compounds and active pharmaceutical ingredients (APIs). Its stability under standard conditions and moderate solubility in common organic solvents facilitate handling in laboratory and industrial settings. This compound is particularly useful in medicinal chemistry for constructing complex molecular frameworks due to its balanced electronic and steric properties.

Ethyl 2-amino-3-methoxybenzoate structure

179115-17-4 structure

Product Name:Ethyl 2-amino-3-methoxybenzoate

CAS No:179115-17-4

MF:C₁₀H₁₃NO₃

MW:195.215122938156

CID:113094

PubChem ID:10535846

Update Time:2025-06-07

Ethyl 2-amino-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-amino-3-methoxybenzoate
- Benzoic acid,2-amino-3-methoxy-, ethyl ester
- Benzoic acid, 2-amino-3-methoxy-, ethyl ester (9CI)
- Ethyl2-amino-3-methoxybenzoate
- CS-0298803
- 179115-17-4
- SCHEMBL4940442
- EN300-6510872
- WXQRTJXPJSRMAN-UHFFFAOYSA-N
- F95470
- Benzoic acid, 2-aMino-3-Methoxy-, ethyl ester
- Inchi： 1S/C10H13NO3/c1-3-14-10(12)7-5-4-6-8(13-2)9(7)11/h4-6H,3,11H2,1-2H3
- InChI Key： WXQRTJXPJSRMAN-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=CC=C(C=1N)OC)=O

Computed Properties

Exact Mass: 195.08959
Monoisotopic Mass: 195.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 61.6Å²

Experimental Properties

PSA: 61.55

Ethyl 2-amino-3-methoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019096678-10g	Ethyl 2-amino-3-methoxybenzoate	179115-17-4	95%	10g	525.28 USD	2021-05-31
Alichem	A019096678-25g	Ethyl 2-amino-3-methoxybenzoate	179115-17-4	95%	25g	984.90 USD	2021-05-31
Chemenu	CM156600-5g	ethyl 2-amino-3-methoxybenzoate	179115-17-4	95%	5g	$704	2022-12-31
Enamine	EN300-6510872-0.05g	ethyl 2-amino-3-methoxybenzoate	179115-17-4	95.0%	0.05g	$359.0	2025-03-14
Enamine	EN300-6510872-0.1g	ethyl 2-amino-3-methoxybenzoate	179115-17-4	95.0%	0.1g	$376.0	2025-03-14
Enamine	EN300-6510872-0.25g	ethyl 2-amino-3-methoxybenzoate	179115-17-4	95.0%	0.25g	$393.0	2025-03-14
Enamine	EN300-6510872-0.5g	ethyl 2-amino-3-methoxybenzoate	179115-17-4	95.0%	0.5g	$410.0	2025-03-14
Enamine	EN300-6510872-1.0g	ethyl 2-amino-3-methoxybenzoate	179115-17-4	95.0%	1.0g	$428.0	2025-03-14
Enamine	EN300-6510872-2.5g	ethyl 2-amino-3-methoxybenzoate	179115-17-4	95.0%	2.5g	$838.0	2025-03-14
Enamine	EN300-6510872-5.0g	ethyl 2-amino-3-methoxybenzoate	179115-17-4	95.0%	5.0g	$1240.0	2025-03-14